Cas no 6291-65-2 (Dipotassium methanedisulfonate)

• Product Name: Dipotassium methanedisulfonate
• CAS No: 6291-65-2
• MF: CH₂K₂O₆S₂
• MW: 252.349580287933
• MDL: MFCD06411713
• CID: 46585
• PubChem ID: 6096967
• Update Time: 2025-04-18

Dipotassium methanedisulfonate Chemical and Physical Properties

Names and Identifiers

• Dipotassium methanedisulfonate
• Methanedisulfonic acid dipotassium salt
• dipotassium methanedisulphonate
• K-salt of methionic acid
• Methandisulfonsaeure,Dikalium-Salz
• Methandisulfonsaeure,Kalium-Salz
• Methanedisulfonic acid Potassium salt
• potassium methanedisulfonate
• Methanedisulfonic Acid,Dipotassium Salt
• METHIONIC ACID DIPOTASSIUM SALT
• Dipotassium methionate
• Methanedisulfonic acid dipotassium salt, >=99.0% (T)
• NSC-8541
• Potassiummethanedisulfonate
• Methanedisulfonic acid, dipotassium salt
• BCP12941
• 93NQD5PEW6
• Methane Disulfonic Acid Potassium Salt
• Methanedisulfonic acid potassium salt (1:2)
• potassium methylenedisulphonate
• NS00080629
• DTXSID301335782
• SCHEMBL1162197
• CS-0236424
• FT-0751569
• MFCD06411713
• Potassium Methane Disulfonate
• Methanedisulfonic acid,potassium salt (1:2)
• 6291-65-2
• EN300-1709102
• JSXPCVUETJIQHE-UHFFFAOYSA-L

• MDL： MFCD06411713
• Inchi： 1S/CH4O6S2.2K/c2-8(3,4)1-9(5,6)7;;/h1H2,(H,2,3,4)(H,5,6,7);;/q;2*+1/p-2
• InChI Key： JSXPCVUETJIQHE-UHFFFAOYSA-L
• SMILES： [K+].[K+].S(CS(=O)(=O)[O-])(=O)(=O)[O-]

Computed Properties

• Exact Mass: 251.85700
• Monoisotopic Mass: 251.8566931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 131.16000
• LogP: 0.19590

Dipotassium methanedisulfonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids